3-(2-Methyl-1,3-dioxolan-2-yl)aniline

• IUPAC Name: 3-(2-methyl-1,3-dioxolan-2-yl)aniline
• InChI: InChI=1S/C10H13NO2/c1-10(12-5-6-13-10)8-3-2-4-9(11)7-8/h2-4,7H,5-6,11H2,1H3
• InChI Key: ZXMQVZUQYHIOKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC(=CC=C2)N
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID50303573
• Molecular Weight: 179.22 g/mol
• CAS No.: 51226-14-3

Description

3-(2-Methyl-1,3-dioxolan-2-yl)aniline is an organic compound with the molecular formula C10H13NO2 and a molecular weight of 179.221 g/mol It is characterized by the presence of a dioxolane ring attached to an aniline moiety

Scientific Research Applications

3-(2-Methyl-1,3-dioxolan-2-yl)aniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methyl-1,3-dioxolan-2-yl)aniline typically involves the reaction of 2-methyl-1,3-dioxolane with aniline under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, often under reflux conditions to ensure complete conversion .

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reactants are combined in precise stoichiometric ratios. The reaction is monitored and controlled to optimize yield and purity. Post-reaction, the product is purified using techniques such as distillation or crystallization to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

3-(2-Methyl-1,3-dioxolan-2-yl)aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Reagents like halogens (chlorine, bromine) or nitrating agents (nitric acid) are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce halogenated or nitrated derivatives .

Mechanism of Action

The mechanism of action of 3-(2-Methyl-1,3-dioxolan-2-yl)aniline involves its interaction with specific molecular targets. The dioxolane ring and aniline moiety can interact with enzymes or receptors, influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-(1,3-Dioxan-2-yl)aniline
• 2-Methyl-2-[7-(2-Methyl-1,3-dioxolan-2-yl)-2-naphthyl]-1,3-dioxolane
• 2-[3-(1,3-Dioxolan-2-yl)phenyl]-1,3-dioxolane
• 2-(1,1-Dimethyl-indan-4-yl)-2-methyl-(1,3)dioxolane

Uniqueness

3-(2-Methyl-1,3-dioxolan-2-yl)aniline is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .

Synthesis routes and methods

Procedure details

A mixture of 4 g (0.029 mol) of 3-aminoacetophenone and 2.47 ml (0.044 mol; 1.5 equivalents) of ethylene glycol and a small amount of 4-toluenesulphonic acid in 60 ml of anhydrous benzene are heated to reflux with azeotropic removal of water for 4 hours. The solution is left to cool, washed successively with 20% aqueous sodium carbonate and water and then dried (MgSO4). The solvent is evaporated off under reduced pressure to leave a yellow oil, which is purified by chromatography on a column of silica gel using a diethyl ether/petroleum ether (1:1) mixture as eluent, and then crystallized in hexane to yield 3-(2-methyl-1,3-dioxolan-2-yl)aniline, m.p. 75-77° C.